Cas no 2241141-45-5 (1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane)

• Product Name: 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane
• CAS No: 2241141-45-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5853449
• PubChem ID: 138039714
• Update Time: 2025-11-05

1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane
• 4,8-Dioxa-1,11-diazaspiro[5.6]dodecane, 1-methyl-
• starbld0026834
• EN300-6477112
• 1-methyl-4,11-dioxa-1,8-diazaspiro[5.6]dodecane
• 2241141-45-5

• Inchi： 1S/C9H18N2O2/c1-11-3-5-13-8-9(11)6-10-2-4-12-7-9/h10H,2-8H2,1H3
• InChI Key： KMUCEOXYHRVWBK-UHFFFAOYSA-N
• SMILES： N1(C)C2(CNCCOC2)COCC1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 293.7±40.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Additional information on 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane

Research Brief on 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane (CAS: 2241141-45-5): Recent Advances and Applications in Chemical Biology and Medicine

1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane (CAS: 2241141-45-5) is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic accessibility, biological activity, and therapeutic potential.

The compound's spirocyclic architecture, featuring a 1,11-diazaspiro[5.6]dodecane core with methyl and dioxa substitutions, confers remarkable stability and conformational rigidity. These properties make it an attractive candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study reported IC50 values in the low micromolar range, suggesting its potential as a lead compound for HDAC-targeted therapies.

In addition to its role in epigenetic modulation, recent research has explored the compound's utility in antimicrobial drug development. A 2024 preprint on bioRxiv detailed the synthesis of a series of analogs with enhanced activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. Notably, the lead analog showed minimal cytotoxicity against mammalian cells, indicating a favorable therapeutic index.

The synthetic accessibility of 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane has also been a focus of recent investigations. A novel one-pot synthesis strategy was reported in Organic Letters (2023), which significantly improved the yield (up to 78%) and reduced the number of purification steps compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound and its derivatives for further preclinical evaluation.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano publication suggest that 1-methyl-4,8-dioxa-1,11-diazaspiro[5.6]dodecane can be functionalized with nanoparticles for blood-brain barrier penetration, opening new avenues for treating central nervous system disorders. These findings, combined with the compound's multifunctional pharmacophore, position it as a promising candidate for next-generation therapeutics in chemical biology and medicine.